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An In-depth Technical Guide to the Physical Properties of Isobornyl Formate

This technical guide provides a comprehensive overview of the core physical properties of

isobornyl formate, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development and chemical analysis who require precise

data and detailed experimental methodologies. This document summarizes key quantitative

data, outlines protocols for experimental determination, and presents a logical workflow for

property analysis.

Introduction to Isobornyl Formate
Isobornyl formate (CAS No: 1200-67-5) is the formate ester of isoborneol.[1][2] It is classified

as a bornane monoterpenoid and is functionally related to borneol.[1][2] Chemically, it is the

compound where the hydroxy hydrogen of isoborneol has been replaced by a formyl group.[1]

[2] Isobornyl formate is recognized for its characteristic aromatic, piney, and camphor-like

odor and is used as a flavoring and fragrance agent.[2][3] It exists as a colorless liquid and is

soluble in oils and slightly soluble in water.[1]

Physical Properties Data
The boiling point and density of isobornyl formate have been reported under various

conditions. The following table summarizes these key physical constants for easy reference

and comparison.
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Physical Property Value Conditions Source(s)

Boiling Point 110.0 °C at 20.00 mmHg [3][4]

85.0 - 86.0 °C at 7.00 mmHg [3]

213.6 ± 7.0 °C
Predicted, Normal

Pressure
[5]

Density 1.000 g/cm³ at 18 °C [4][6]

1.007 - 1.013 g/cm³ at 20 °C [1]

1.011 - 1.017 g/cm³
at 25 °C (Specific

Gravity)
[3][4]

1.02 ± 0.1 g/cm³ Predicted [5]

Experimental Protocols
Accurate determination of physical properties is critical for substance identification and quality

control. The following sections detail standard laboratory protocols for measuring the boiling

point and density of a liquid sample such as isobornyl formate.

Micro-Boiling Point Determination
This method is suitable when only a small volume of the sample is available. It relies on

observing the temperature at which the vapor pressure of the liquid equals the applied

atmospheric pressure.[7]

Materials:

Sample of isobornyl formate (~0.5 mL)

Small test tube (e.g., 10x75 mm)

Capillary tube (sealed at one end)

Thermometer with appropriate range
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Heating apparatus (e.g., heating block or Thiele tube with heating oil)[8]

Clamps and stand

Procedure:

Sample Preparation: Add approximately 0.5 mL of isobornyl formate to the small test tube.

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end

submerged in the liquid and the sealed end pointing upwards.[9]

Apparatus Assembly:

Securely clamp the test tube.

Position the thermometer bulb adjacent to the test tube, ensuring the bulb is level with the

sample.

Immerse the assembly into the heating block or Thiele tube. The heat transfer medium

should be below the opening of the test tube to prevent ignition of flammable vapors.

Heating: Begin heating the apparatus at a slow, steady rate. As the temperature rises, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[8]

Observation: Continue gentle heating. When the liquid's boiling point is reached, a rapid and

continuous stream of bubbles will emerge from the capillary tube.[8]

Temperature Reading: Stop heating when the rapid bubble stream is observed. The liquid

will begin to cool. The boiling point is the temperature recorded at the exact moment the

bubbling ceases and the liquid is drawn up into the capillary tube.[7][8]

Verification: Allow the apparatus to cool slightly, then repeat the heating and cooling cycle to

obtain a second reading for verification.

Density Determination using a Pycnometer
A pycnometer is a specialized glass flask that allows for the precise measurement of a liquid's

density by determining the mass of a known volume.[10]
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Materials:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.001 g)

Sample of isobornyl formate

Distilled water (for calibration)

Thermometer

Acetone (for cleaning and drying)

Procedure:

Calibration of Pycnometer Volume:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance and record its mass

(m_empty).

Fill the pycnometer with distilled water of a known temperature. Insert the stopper,

allowing excess water to exit through the capillary opening.

Carefully dry the exterior of the pycnometer and weigh it again. Record this mass

(m_water).

Record the temperature of the water. Look up the density of water (ρ_water) at this

temperature from a reference table.

Calculate the precise volume of the pycnometer (V_pyc) using the formula: V_pyc =

(m_water - m_empty) / ρ_water

Measurement of Sample Density:
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Empty the pycnometer, clean it thoroughly, and rinse with a small amount of acetone, then

dry it completely.

Fill the dry pycnometer with the isobornyl formate sample. Insert the stopper, ensuring

any excess liquid is expelled.

Equilibrate the pycnometer to the desired temperature (e.g., 20°C or 25°C) in a water

bath.

Dry the exterior of the pycnometer and weigh it. Record this mass (m_sample).

Calculation:

Calculate the mass of the isobornyl formate sample: Mass_sample = m_sample -

m_empty

Calculate the density of the isobornyl formate (ρ_sample) using the calibrated volume:

ρ_sample = Mass_sample / V_pyc

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid chemical sample like isobornyl formate.
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Caption: Workflow for determining the boiling point and density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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